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Introduction
Galactosylceramide (GalCer) is a vital sphingolipid, primarily found in the myelin sheath of the

nervous system, where it plays a crucial role in myelin stability and nerve function.[1][2]

Dysregulation of GalCer metabolism is implicated in several neurological disorders, most

notably Krabbe disease, a severe demyelinating condition caused by a deficiency of the

enzyme galactosylceramidase (GALC).[1][3][4][5] Consequently, the quantification of GalCer

and the assessment of GALC activity are critical for researchers in neuroscience and drug

development.

While direct ELISA kits for the quantification of Galactosylceramide are not commonly

available, researchers can utilize ELISA kits to measure the concentration of the enzyme

responsible for its degradation, Galactosylceramidase (GALC). Additionally, a synthetic analog,

α-Galactosylceramide (α-GalCer), is widely used in immunological studies to stimulate

Natural Killer T (NKT) cells, with subsequent cytokine production often measured by ELISA.[1]

[4][6] This document provides a detailed protocol for a representative Human

Galactosylceramidase (GALC) ELISA kit and discusses the applications of α-

Galactosylceramide in research, where ELISA is a key downstream analysis method.

Human Galactosylceramidase (GALC) ELISA Kit:
Performance and Specifications
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The following tables summarize the typical performance characteristics of a commercially

available Human GALC ELISA kit. These values are provided as an example and may vary

between different manufacturers.

Table 1: Assay Performance

Parameter Value

Assay Type Sandwich ELISA

Detection Range 78-5,000 pg/mL

Sensitivity < 31 pg/mL

Sample Types
Tissue homogenates, cell lysates, cell culture

supernates, other biological fluids

Table 2: Assay Precision

Precision Type Condition
Coefficient of Variation
(CV%)

Intra-assay

3 samples (low, middle, high

levels) tested 20 times on one

plate

< 10%

Inter-assay

3 samples (low, middle, high

levels) tested on 3 different

plates (8 replicates each)

< 12%

Experimental Protocol: Human
Galactosylceramidase (GALC) ELISA
This protocol is a representative example of a sandwich ELISA for the quantitative

measurement of human GALC.

Materials:
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Human GALC ELISA Kit (96-well plate pre-coated with anti-human GALC antibody,

standards, detection antibody, HRP-conjugate, wash buffer, substrate, stop solution)

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Deionized or distilled water

Absorbent paper

37°C incubator

Sample Preparation:

Serum: Use a serum separator tube and allow samples to clot for 30 minutes at room

temperature before centrifugation for 15 minutes at 1000 x g.

Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15

minutes at 1000 x g within 30 minutes of collection.

Cell Culture Supernatants: Remove particulates by centrifugation and assay immediately or

aliquot and store samples at -20°C or -80°C.

Tissue Homogenates: Rinse tissues with ice-cold PBS to remove excess blood. Homogenize

in PBS and centrifuge to remove debris.

Assay Procedure:

Reagent Preparation: Bring all reagents to room temperature before use. Prepare working

solutions of standards and detection antibody as per the kit manual.

Standard and Sample Addition: Add 100 µL of standard or sample to the appropriate wells.

Cover the plate and incubate for 1 hour at 37°C.

Aspiration: Aspirate the liquid from each well. Do not wash.
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Detection Reagent A Addition: Add 100 µL of prepared Detection Reagent A to each well.

Cover and incubate for 1 hour at 37°C.

Washing: Aspirate and wash each well with Wash Buffer three times.

Detection Reagent B Addition: Add 100 µL of prepared Detection Reagent B to each well.

Cover and incubate for 30 minutes at 37°C.

Washing: Aspirate and wash each well with Wash Buffer five times.

Substrate Addition: Add 90 µL of Substrate Solution to each well. Cover and incubate for 10-

20 minutes at 37°C. Protect from light.

Stop Reaction: Add 50 µL of Stop Solution to each well.

Read Plate: Immediately measure the optical density (O.D.) at 450 nm.

Data Analysis:

Create a standard curve by plotting the mean absorbance for each standard on the y-axis

against the concentration on the x-axis.

Use the standard curve to determine the concentration of GALC in the samples.

Applications of α-Galactosylceramide in Research
and Downstream ELISA Analysis
α-Galactosylceramide (α-GalCer) is a potent synthetic agonist for invariant Natural Killer T

(iNKT) cells.[7] Upon activation by α-GalCer presented by CD1d molecules on antigen-

presenting cells, iNKT cells rapidly produce a variety of cytokines, including IFN-γ and IL-4.

This property makes α-GalCer a valuable tool in immunology, cancer research, and studies of

autoimmune diseases.

A common application involves treating cell cultures or animal models with α-GalCer and then

measuring the resulting cytokine production in cell culture supernatants or serum using specific

ELISA kits. For instance, researchers might use an IFN-γ ELISA or an IL-4 ELISA to quantify

the Th1/Th2 bias of the immune response induced by α-GalCer.
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Alternative Quantification Methods for
Galactosylceramide
For direct quantification of Galactosylceramide and its related metabolites, methods such as

High-Performance Liquid Chromatography (HPLC) are often employed.[8][9] These methods

offer high sensitivity and specificity for the separation and quantification of different lipid

species from biological samples.
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Caption: Metabolic pathway of Galactosylceramide synthesis and degradation.
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GALC Sandwich ELISA Workflow
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Caption: Workflow diagram for a typical Galactosylceramidase (GALC) Sandwich ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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